Cas no 1443981-70-1 (4-Acetyl-2-(chlorosulfonyl)phenyl acetate)

• Product Name: 4-Acetyl-2-(chlorosulfonyl)phenyl acetate
• CAS No: 1443981-70-1
• MF: C₁₀H₉ClO₅S
• MW: 276.693461179733
• CID: 5219154
• PubChem ID: 71758350
• Update Time: 2025-11-01

4-Acetyl-2-(chlorosulfonyl)phenyl acetate Chemical and Physical Properties

Names and Identifiers

• 4-Acetyl-2-(chlorosulfonyl)phenyl acetate

• Inchi： 1S/C10H9ClO5S/c1-6(12)8-3-4-9(16-7(2)13)10(5-8)17(11,14)15/h3-5H,1-2H3
• InChI Key： UTBYBEBKCHWYFE-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=CC(C(C)=O)=CC=C1OC(C)=O

Additional information on 4-Acetyl-2-(chlorosulfonyl)phenyl acetate

4-Acetyl-2-(chlorosulfonyl)phenyl acetate (CAS No. 1443981-70-1): An Overview

4-Acetyl-2-(chlorosulfonyl)phenyl acetate (CAS No. 1443981-70-1) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and chemical research. This compound is characterized by its acetyl, chlorosulfonyl, and acetate functionalities, which confer it with a range of chemical properties and reactivity profiles.

The molecular formula of 4-Acetyl-2-(chlorosulfonyl)phenyl acetate is C₁₀H₉ClO₅S, and its molecular weight is approximately 275.69 g/mol. The presence of the chlorosulfonyl group makes this compound highly reactive, enabling it to participate in a variety of chemical reactions, including nucleophilic substitution and electrophilic addition reactions. This reactivity has been exploited in the synthesis of complex organic molecules and intermediates for pharmaceuticals.

In the context of pharmaceutical research, 4-Acetyl-2-(chlorosulfonyl)phenyl acetate has shown promise as a key intermediate in the development of novel drugs. Recent studies have focused on its potential as a precursor for the synthesis of anti-inflammatory agents and anticancer drugs. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported the successful synthesis of a series of sulfonamide derivatives using 4-Acetyl-2-(chlorosulfonyl)phenyl acetate. These derivatives exhibited potent anti-inflammatory activity and were found to be effective in reducing inflammation in animal models.

Beyond its pharmaceutical applications, 4-Acetyl-2-(chlorosulfonyl)phenyl acetate has also found use in the field of materials science. Its unique chemical structure makes it suitable for the synthesis of functionalized polymers and coatings. A recent study published in the Journal of Polymer Science: Polymer Chemistry highlighted the use of this compound as a monomer for the preparation of sulfonated polymers with enhanced thermal stability and mechanical strength. These polymers have potential applications in various industries, including automotive, aerospace, and electronics.

The synthesis of 4-Acetyl-2-(chlorosulfonyl)phenyl acetate typically involves a multi-step process that includes the acetylation of 2-chloro-4-acetylphenol followed by esterification with acetic anhydride and subsequent chlorosulfonation. The optimization of these synthetic steps is crucial for achieving high yields and purity levels. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, such as using catalytic systems that minimize waste generation and energy consumption.

In terms of safety and handling, it is important to note that 4-Acetyl-2-(chlorosulfonyl)phenyl acetate, like many organic compounds with reactive functional groups, should be handled with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE) should be worn during handling, and storage conditions should be carefully controlled to prevent degradation or unwanted reactions.

The future prospects for 4-Acetyl-2-(chlorosulfonyl)phenyl acetate are promising, driven by ongoing research into its potential applications in pharmaceuticals, materials science, and other fields. As new synthetic methods are developed and optimized, it is likely that this compound will continue to play a significant role in advancing scientific knowledge and technological innovation.